Cas no 2047352-89-4 (Propanedinitrile, 2-(2,3-dihydro-5,6-dimethyl-3-oxo-1H-inden-1-ylidene)-)

• Product Name: Propanedinitrile, 2-(2,3-dihydro-5,6-dimethyl-3-oxo-1H-inden-1-ylidene)-
• CAS No: 2047352-89-4
• MF: C₁₄H₁₀N₂O
• MW: 222.24200296402
• CID: 4477513
• PubChem ID: 132585242
• Update Time: 2025-07-17

Propanedinitrile, 2-(2,3-dihydro-5,6-dimethyl-3-oxo-1H-inden-1-ylidene)- Chemical and Physical Properties

Names and Identifiers

• Propanedinitrile, 2-(2,3-dihydro-5,6-dimethyl-3-oxo-1H-inden-1-ylidene)-
• EA072
• 5,6-Dimethyl-3-(dicyanomethylene)indigo
• SCHEMBL21795579
• 2-(5,6-Dimethyl-3-oxo-2,3-dihydro-1H-inden-1-ylidene)malononitrile
• 2047352-89-4
• 2-(5,6-dimethyl-3-oxo-2,3-dihydro-1h-inden-1ylidene) malononitrile

• Inchi： 1S/C14H10N2O/c1-8-3-12-11(10(6-15)7-16)5-14(17)13(12)4-9(8)2/h3-4H,5H2,1-2H3
• InChI Key： ZWYYFFSHJKUYHA-UHFFFAOYSA-N
• SMILES： C(#N)/C(=C1/C2=C(C=C(C)C(C)=C2)C(=O)C/1)/C#N

Computed Properties

• Exact Mass: 222.079312947Da
• Monoisotopic Mass: 222.079312947Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 467
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 64.7Ų

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on Propanedinitrile, 2-(2,3-dihydro-5,6-dimethyl-3-oxo-1H-inden-1-ylidene)-

Comprehensive Overview of Propanedinitrile, 2-(2,3-dihydro-5,6-dimethyl-3-oxo-1H-inden-1-ylidene)- (CAS No. 2047352-89-4)

Propanedinitrile, 2-(2,3-dihydro-5,6-dimethyl-3-oxo-1H-inden-1-ylidene)- (CAS No. 2047352-89-4) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields. This compound, often referred to by its systematic name, belongs to the class of indenylidene derivatives, which are known for their versatile reactivity and utility in synthetic chemistry. The presence of the propanedinitrile moiety and the dihydro-5,6-dimethyl-3-oxo-1H-inden-1-ylidene group makes this compound particularly interesting for researchers exploring novel materials and bioactive molecules.

In the context of current scientific trends, Propanedinitrile, 2-(2,3-dihydro-5,6-dimethyl-3-oxo-1H-inden-1-ylidene)- is often discussed in relation to its potential role in organic electronics and pharmaceutical intermediates. With the growing demand for sustainable and high-performance materials, compounds like this are being investigated for their electronic properties, such as charge transport and photoluminescence. Additionally, the indenylidene scaffold is a common motif in medicinal chemistry, prompting studies into its bioactivity and potential therapeutic applications.

The synthesis of Propanedinitrile, 2-(2,3-dihydro-5,6-dimethyl-3-oxo-1H-inden-1-ylidene)- typically involves multi-step reactions, including condensation and cyclization processes. Researchers have optimized these methods to improve yield and purity, making the compound more accessible for further studies. Its CAS No. 2047352-89-4 serves as a unique identifier in chemical databases, facilitating its retrieval and analysis in academic and industrial settings.

One of the most frequently asked questions about this compound revolves around its stability and handling. While Propanedinitrile, 2-(2,3-dihydro-5,6-dimethyl-3-oxo-1H-inden-1-ylidene)- is not classified as hazardous under standard conditions, proper storage in a cool, dry environment is recommended to maintain its integrity. Its compatibility with common solvents and reagents is another area of interest, particularly for chemists designing new synthetic routes.

From an environmental perspective, the biodegradability and ecological impact of Propanedinitrile, 2-(2,3-dihydro-5,6-dimethyl-3-oxo-1H-inden-1-ylidene)- are subjects of ongoing research. As the chemical industry moves toward greener practices, understanding the lifecycle of such compounds becomes crucial. Preliminary studies suggest that this molecule may degrade under specific conditions, but further data is needed to confirm its environmental footprint.

In summary, Propanedinitrile, 2-(2,3-dihydro-5,6-dimethyl-3-oxo-1H-inden-1-ylidene)- (CAS No. 2047352-89-4) represents a fascinating area of study with broad implications for materials science and drug discovery. Its unique structure and reactivity profile make it a valuable tool for researchers aiming to develop innovative solutions in these fields. As interest in indenylidene derivatives continues to grow, this compound is likely to remain a focal point of scientific inquiry.